[2-Fluoro-3-(4-fluorophenyl)propyl](methyl)amine hydrochloride
Overview
Description
Scientific Research Applications
Antidepressive Activity Research
- Research on derivatives of fluoro-phenylpropylamines, such as 3-methyl-5-phenyl-2-(3-fluorophenyl)morpholine hydrochloride, has indicated potential antidepressant activities. These compounds have been tested using mice forced swimming tests, suggesting a need for further investigation in antidepressant applications (Yuan, 2012).
Antibacterial and Antioxidant Activity Research
- Fluorophenylpropylamine derivatives have shown significant antibacterial properties. For example, studies on 3-(4-chlorophenyl)-3-(4-fluorophenyl)propylamine and its derivatives have revealed high antibacterial activity, although these compounds were not effective in neutralizing superoxide radicals (Арутюнян et al., 2012).
Cytotoxic Agents for Cancer Research
- Derivatives like 1-aryl-3-phenethylamino-1-propanone hydrochlorides have been synthesized as potential cytotoxic agents for cancer research. They were produced via Mannich reactions and have shown promise as potent cytotoxic agents (Mete, Gul, & Kazaz, 2007).
Synthesis of Novel Compounds in Chemistry
- Synthesis of novel compounds such as 3-fluoro-1-aminoadamantane and its derivatives has been carried out, indicating the versatility of fluoro-phenylpropylamines in the synthesis of new chemical entities (Anderson, Burks, & Harruna, 1988).
Development of Polymer Electrolytes
- In the field of materials science, fluoro-phenylamines have been used in the synthesis of polymer electrolytes. For instance, guanidinium-functionalized anion exchange polymer electrolytes were synthesized via activated fluorophenyl-amine reactions, demonstrating the application of these compounds in material synthesis (Kim, Labouriau, Guiver, & Kim, 2011).
Investigation in Dopamine Receptor Affinity
- Research on 2-(4-fluoro-3- hydroxyphenyl)ethylamine and its derivatives has explored their dopamine receptor affinities, indicating the potential for these compounds in neurological research (Claudi et al., 1990).
Safety and Hazards
properties
IUPAC Name |
2-fluoro-3-(4-fluorophenyl)-N-methylpropan-1-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13F2N.ClH/c1-13-7-10(12)6-8-2-4-9(11)5-3-8;/h2-5,10,13H,6-7H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNTHAIGTRKGNLY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC(CC1=CC=C(C=C1)F)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClF2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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